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Compound of Interest

Compound Name: VUF 11222

Cat. No. B611780

For Immediate Reference: VUF 11222 is not classified as a hazardous substance or mixture
according to the available Safety Data Sheet (SDS).[1] Disposal should adhere to standard
laboratory safety protocols and local regulations for non-hazardous chemical waste. This guide
provides detailed procedures for the proper disposal of VUF 11222, ensuring the safety of
laboratory personnel and minimizing environmental impact.

Summary of Chemical Properties

A comprehensive understanding of a compound's properties is essential for safe handling and
disposal. The following table summarizes the key quantitative data for VUF 11222.

Property Value Source
Molecular Weight 552.33 g/mol [2]
Formula C2sH31BrIN

Purity >98%

CAS Number 1414376-84-3

Solubility in DMSO 100 mM

Solubility in Ethanol 10 mM (with gentle warming)

Storage Temperature -20°C
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While VUF 11222 is not classified as hazardous, it is imperative to follow good laboratory
practices when disposing of any chemical substance. The following protocol outlines the
recommended steps for the safe disposal of VUF 11222 in solid form and in solution.

Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure the following PPE is worn:
o Safety glasses or goggles
o Standard laboratory coat

o Chemical-resistant gloves (e.g., nitrile)

Disposal of Solid VUF 11222

¢ \Waste Collection:

o Place solid VUF 11222 waste into a clearly labeled, sealed container. The container
should be compatible with the chemical and prevent leakage.

o The label should include the full chemical name ("VUF 11222") and the words "Non-
Hazardous Waste for Disposal.”

o Waste Segregation:

o Store the waste container in a designated area for non-hazardous chemical waste,
segregated from hazardous materials.

 Final Disposal:

o Dispose of the sealed container according to your institution's guidelines for non-
hazardous laboratory waste. This may involve collection by a specialized waste
management service or other approved methods.

Disposal of VUF 11222 Solutions

The disposal method for VUF 11222 solutions depends on the solvent used.
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Aqueous Solutions (if applicable):

e While VUF 11222 has low aqueous solubility, any dilute agueous solutions should be
collected in a labeled container for non-hazardous aqueous waste. Do not dispose of down
the drain unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

Organic Solvent Solutions (e.g., DMSO, Ethanol):
» Waste Collection:

o Collect waste solutions in a designated, sealed container for non-halogenated organic
solvent waste. The container must be properly labeled with the solvent and the solute
(VUF 11222).

o Do not overfill waste containers; it is recommended to fill them to no more than 80% of
their capacity.

o Waste Segregation:

o Store the waste solvent container in a designated area for flammable liquid waste, away
from sources of ignition. Ensure secondary containment is used to prevent spills.

» Final Disposal:

o Arrange for the disposal of the organic solvent waste through your institution's hazardous
waste management program.

Disposal of Contaminated Materials

o Empty Containers: Empty VUF 11222 containers should be triple-rinsed with an appropriate
solvent (e.g., ethanol). The rinsate should be collected and disposed of as chemical waste.
After rinsing, the container can be disposed of as regular laboratory glass or plastic waste,
with the label defaced.

o Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) contaminated with
VUF 11222 should be placed in a sealed bag or container and disposed of as solid non-
hazardous waste.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of VUF
11222.
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Caption: Decision workflow for the proper disposal of VUF 11222 and associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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